Cas no 832739-84-1 (5-(2-chloro-4-nitrophenoxy)methylfuran-2-carboxylic acid)

5-(2-Chloro-4-nitrophenoxy)methylfuran-2-carboxylic acid is a specialized organic compound featuring a furan carboxylic acid backbone substituted with a 2-chloro-4-nitrophenoxy methyl group. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly for constructing complex heterocyclic frameworks or functionalized aromatic systems. The presence of both chloro and nitro substituents enhances its utility in nucleophilic substitution reactions, while the furan carboxylic acid moiety offers additional sites for derivatization. Its well-defined molecular architecture ensures consistent performance in targeted synthesis applications, such as pharmaceuticals or agrochemicals. The compound is typically characterized by high purity and stability under standard handling conditions.

5-(2-chloro-4-nitrophenoxy)methylfuran-2-carboxylic acid structure

832739-84-1 structure

Product Name:5-(2-chloro-4-nitrophenoxy)methylfuran-2-carboxylic acid

CAS No:832739-84-1

MF:C₁₂H₈ClNO₆

MW:297.648022651672

MDL:MFCD03421887

CID:3030504

PubChem ID:4681811

Update Time:2025-06-08

5-(2-chloro-4-nitrophenoxy)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(2-CHLORO-4-NITRO-PHENOXYMETHYL)-FURAN-2-CARBOXYLIC ACID
- 5-(2-chloro-4-nitrophenoxy)methylfuran-2-carboxylic acid
- C12H8ClNO6
- 832739-84-1
- 5-(2-CHLORO-4-NITROPHENOXYMETHYL)FURAN-2-CARBOXYLIC ACID
- STK312848
- HIB73984
- AKOS000147785
- AKOS025212585
- BBL039003
- 5-[(2-Chloro-4-nitrophenoxy)methyl]-2-furoic acid
- MFCD03421887
- CS-0240476
- 5-[(2-chloro-4-nitrophenoxy)methyl]furan-2-carboxylic acid
- 5-[(2-chloro-4-nitrophenoxy)methyl]furan-2-carboxylicacid
- EN300-228595
- MDL： MFCD03421887
- Inchi： 1S/C12H8ClNO6/c13-9-5-7(14(17)18)1-3-10(9)19-6-8-2-4-11(20-8)12(15)16/h1-5H,6H2,(H,15,16)
- InChI Key： QLEOLDBNQXUALN-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1OCC1=CC=C(C(=O)O)O1)[N+](=O)[O-]

Computed Properties

Exact Mass: 297.0040147Da
Monoisotopic Mass: 297.0040147Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 373
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 105Å²

5-(2-chloro-4-nitrophenoxy)methylfuran-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	028056-250mg	5-(2-Chloro-4-nitro-phenoxymethyl)-furan-2-carboxylic acid	832739-84-1		250mg	￡144.00	2022-03-01
Fluorochem	028056-1g	5-(2-Chloro-4-nitro-phenoxymethyl)-furan-2-carboxylic acid	832739-84-1		1g	￡287.00	2022-03-01
Fluorochem	028056-5g	5-(2-Chloro-4-nitro-phenoxymethyl)-furan-2-carboxylic acid	832739-84-1		5g	￡782.00	2022-03-01
Enamine	EN300-228595-0.05g	5-[(2-chloro-4-nitrophenoxy)methyl]furan-2-carboxylic acid	832739-84-1	95%	0.05g	$65.0	2024-06-20
Enamine	EN300-228595-0.1g	5-[(2-chloro-4-nitrophenoxy)methyl]furan-2-carboxylic acid	832739-84-1	95%	0.1g	$96.0	2024-06-20
Enamine	EN300-228595-0.25g	5-[(2-chloro-4-nitrophenoxy)methyl]furan-2-carboxylic acid	832739-84-1	95%	0.25g	$136.0	2024-06-20
Enamine	EN300-228595-0.5g	5-[(2-chloro-4-nitrophenoxy)methyl]furan-2-carboxylic acid	832739-84-1	95%	0.5g	$256.0	2024-06-20
Enamine	EN300-228595-1.0g	5-[(2-chloro-4-nitrophenoxy)methyl]furan-2-carboxylic acid	832739-84-1	95%	1.0g	$355.0	2024-06-20
Enamine	EN300-228595-2.5g	5-[(2-chloro-4-nitrophenoxy)methyl]furan-2-carboxylic acid	832739-84-1	95%	2.5g	$697.0	2024-06-20
Enamine	EN300-228595-5.0g	5-[(2-chloro-4-nitrophenoxy)methyl]furan-2-carboxylic acid	832739-84-1	95%	5.0g	$1033.0	2024-06-20

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Additional information on 5-(2-chloro-4-nitrophenoxy)methylfuran-2-carboxylic acid

Research Brief on 5-(2-chloro-4-nitrophenoxy)methylfuran-2-carboxylic acid (CAS: 832739-84-1)

The compound 5-(2-chloro-4-nitrophenoxy)methylfuran-2-carboxylic acid (CAS: 832739-84-1) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the significance of 5-(2-chloro-4-nitrophenoxy)methylfuran-2-carboxylic acid as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the furan ring and nitro-substituted phenoxy group, make it a promising candidate for further exploration in medicinal chemistry. Researchers have employed advanced synthetic methodologies, such as multi-step organic reactions and catalytic processes, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary investigations suggest that 5-(2-chloro-4-nitrophenoxy)methylfuran-2-carboxylic acid exhibits moderate inhibitory effects against certain enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its activity against bacterial enzymes, hinting at potential applications in antimicrobial therapy. Further in vitro and in vivo studies are needed to fully elucidate its mechanism of action and therapeutic potential.

From a pharmacological perspective, the compound's pharmacokinetic properties, such as solubility, stability, and bioavailability, are currently under investigation. Computational modeling and structure-activity relationship (SAR) studies have provided insights into how modifications to its chemical structure could enhance its efficacy and reduce potential toxicity. These findings are crucial for the development of derivatives with improved therapeutic profiles.

In conclusion, 5-(2-chloro-4-nitrophenoxy)methylfuran-2-carboxylic acid represents a promising scaffold for drug development, with ongoing research aimed at unlocking its full potential. Future studies should focus on optimizing its synthetic pathways, expanding its biological testing, and exploring its applications in treating specific diseases. This compound exemplifies the intersection of chemical innovation and biomedical research, offering exciting opportunities for advancing therapeutic solutions.